Cas no 1112851-50-9 (5,6-dimethoxypicolinonitrile)

5,6-Dimethoxypicolinonitrile is a versatile heterocyclic compound featuring a picolinonitrile core substituted with methoxy groups at the 5 and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group and electron-donating methoxy substituents enhance its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and stability under various reaction conditions ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of bioactive molecules, offering precise functionalization opportunities for researchers. Proper handling and storage are recommended to maintain its integrity.
5,6-dimethoxypicolinonitrile structure
5,6-dimethoxypicolinonitrile structure
Product Name:5,6-dimethoxypicolinonitrile
CAS No:1112851-50-9
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD11857661
CID:1066566
PubChem ID:329771529
Update Time:2025-10-24

5,6-dimethoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5,6-dimethoxypicolinonitrile
    • 2,3-dimethoxy-6-cvanopyridine
    • 2,3-dimethoxy-6-cyanopyridine
    • 6-CYANO-2,3-DIMETHOXY-PYRIDINE
    • QC-6475
    • 5,6-Dimethoxypicolinonitrile, AldrichCPR
    • 1112851-50-9
    • MFCD11857661
    • CS-0089786
    • SCHEMBL452416
    • DTXSID30673847
    • SB52749
    • 5,6-dimethoxypyridine-2-carbonitrile
    • AS-75901
    • A894753
    • AORRFAWKKJICET-UHFFFAOYSA-N
    • AKOS006344800
    • MDL: MFCD11857661
    • Inchi: 1S/C8H8N2O2/c1-11-7-4-3-6(5-9)10-8(7)12-2/h3-4H,1-2H3
    • InChI Key: AORRFAWKKJICET-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C#N)N=C1OC

Computed Properties

  • Exact Mass: 164.05900
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.14000
  • LogP: 0.97048

5,6-dimethoxypicolinonitrile Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT
  • Storage Condition:Room temperature

5,6-dimethoxypicolinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-dimethoxypicolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
50603-0.25/G
6-CYANO-2,3-DIMETHOXY-PYRIDINE
1112851-50-9 97%
0.25g
$33 2023-09-17
AstaTech
50603-1/G
6-CYANO-2,3-DIMETHOXY-PYRIDINE
1112851-50-9 97%
1g
$94 2023-09-17
AstaTech
50603-5/G
6-CYANO-2,3-DIMETHOXY-PYRIDINE
1112851-50-9 97%
5g
$439 2023-09-17
TRC
D479293-25mg
5,6-Dimethoxypicolinonitrile
1112851-50-9
25mg
$190.00 2023-05-18
TRC
D479293-50mg
5,6-Dimethoxypicolinonitrile
1112851-50-9
50mg
$305.00 2023-05-18
TRC
D479293-100mg
5,6-Dimethoxypicolinonitrile
1112851-50-9
100mg
$471.00 2023-05-18
TRC
D479293-250mg
5,6-Dimethoxypicolinonitrile
1112851-50-9
250mg
$821.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE000524-1G
5,6-Dimethoxypicolinonitrile
1112851-50-9 Aldrich
1G
8257.89 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
TBW202-5g
5,6-dimethoxypyridine-2-carbonitrile
1112851-50-9 97%
5g
$600 2023-09-07
Chemenu
CM485939-100mg
5,6-Dimethoxypicolinonitrile
1112851-50-9 98%
100mg
$115 2022-06-14

Additional information on 5,6-dimethoxypicolinonitrile

Introduction to 5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9)

5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5,6-dimethoxypicolinonitrile consists of a pyridine ring substituted with two methoxy groups at the 5 and 6 positions, along with a nitrile group. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for drug design and synthesis. The methoxy groups contribute to the compound's lipophilicity and can influence its biological activity, while the nitrile group provides a reactive site for further chemical modifications.

Recent studies have highlighted the potential of 5,6-dimethoxypicolinonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and target key enzymes makes it a valuable lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5,6-dimethoxypicolinonitrile has also shown promise in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. The compound's selective cytotoxicity against cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The synthesis of 5,6-dimethoxypicolinonitrile has been optimized through various methods, including classical organic synthesis routes and more recent advancements in green chemistry. These methods aim to improve yield, reduce environmental impact, and enhance the overall efficiency of the production process. One notable synthetic route involves the reaction of 2-chloro-5,6-dimethoxypyridine with cyanide ions under controlled conditions to form the desired nitrile derivative.

The physicochemical properties of 5,6-dimethoxypicolinonitrile, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different solvents and biological environments. For example, its moderate solubility in water and good solubility in organic solvents make it suitable for formulation into various dosage forms, including tablets and injectable solutions.

Clinical trials involving compounds derived from 5,6-dimethoxypicolinonitrile are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds as viable candidates for further clinical development.

In conclusion, 5,6-dimethoxypicolinonitrile (CAS No. 1112851-50-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead molecule for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD